N-cyclohexyl-2-(ethylthio)benzamide

• IUPAC Name: N-cyclohexyl-2-ethylsulfanylbenzamide
• InChI: InChI=1S/C15H21NOS/c1-2-18-14-11-7-6-10-13(14)15(17)16-12-8-4-3-5-9-12/h6-7,10-12H,2-5,8-9H2,1H3,(H,16,17)
• InChI Key: XVKMIIQRPVIAAJ-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=CC=CC=C1C(=O)NC2CCCCC2
• Molecular Formula: C15H21NOS
• Molecular Weight: 263.4 g/mol

Description

N-cyclohexyl-2-(ethylthio)benzamide, also known as CYTB, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. CYTB is a member of the benzamide family and is a white crystalline powder that is soluble in organic solvents.

Mechanism of Action

The mechanism of action of N-cyclohexyl-2-(ethylthio)benzamide involves the inhibition of certain enzymes that are required for cell growth and proliferation. Specifically, this compound inhibits the activity of histone deacetylase (HDAC) enzymes, which play a key role in regulating gene expression. By inhibiting HDAC activity, this compound can alter the expression of genes that are involved in cell growth and proliferation, leading to the inhibition of cancer cell growth.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. In addition to its anti-cancer and neuroprotective effects, this compound has also been shown to have anti-inflammatory and antioxidant effects. This compound can inhibit the production of pro-inflammatory cytokines and can scavenge free radicals, which can cause oxidative damage to cells.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-cyclohexyl-2-(ethylthio)benzamide in lab experiments is its high potency and specificity. This compound has been shown to have potent anti-cancer activity at low concentrations, making it an attractive candidate for cancer therapy. However, one of the limitations of using this compound in lab experiments is its relatively low solubility in aqueous solutions. This can make it difficult to administer this compound to cells in culture or to animals in vivo.

Future Directions

There are several future directions for research on N-cyclohexyl-2-(ethylthio)benzamide. One area of research is the development of new synthetic methods for this compound that can improve its purity and yield. Another area of research is the development of new formulations of this compound that can improve its solubility and bioavailability. Additionally, further studies are needed to understand the long-term effects of this compound on human health and to evaluate its potential as a therapeutic agent for various diseases.

Synthesis Methods

The synthesis method of N-cyclohexyl-2-(ethylthio)benzamide involves the reaction of 2-ethylthiobenzamide with cyclohexyl isocyanate. The reaction takes place in the presence of a base, such as triethylamine, and a solvent, such as dichloromethane. The reaction mixture is then stirred at room temperature for several hours until the desired product is obtained. The purity of the product can be improved by recrystallization from a suitable solvent.

Scientific Research Applications

N-cyclohexyl-2-(ethylthio)benzamide has been studied extensively for its potential applications in various fields. One of the most promising applications of this compound is in the treatment of cancer. Studies have shown that this compound has potent anti-cancer activity against a variety of cancer cell lines, including breast cancer, lung cancer, and colon cancer. This compound works by inhibiting the activity of certain enzymes that are required for cancer cell growth and proliferation.
This compound has also been studied for its potential applications in the field of neuroscience. Studies have shown that this compound has neuroprotective effects and can protect against neuronal damage caused by oxidative stress. This compound has also been shown to improve cognitive function and memory in animal models of Alzheimer's disease.